
EGDMA vs. TEGDMA: A Comparative Analysis of
Crosslinking Efficiency

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene glycol dimethacrylate

Cat. No.: B146919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol dimethacrylate (EGDMA) and triethylene glycol dimethacrylate (TEGDMA)

are two commonly utilized crosslinking agents in the synthesis of polymers for a wide range of

applications, including in dental resins and drug delivery systems. The choice between these

monomers can significantly impact the final properties of the polymer network. This guide

provides an objective comparison of their crosslinking efficiency, supported by experimental

data, to aid in the selection of the appropriate crosslinker for your research and development

needs.

Molecular Structure and Intrinsic Properties
The primary difference between EGDMA and TEGDMA lies in the length of the polyethylene

glycol chain separating the two methacrylate groups. EGDMA possesses a short, rigid ethylene

glycol unit, while TEGDMA has a longer, more flexible triethylene glycol chain. This structural

variance directly influences their crosslinking behavior and the resultant polymer network

characteristics.
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Property EGDMA TEGDMA

Molecular Weight 198.22 g/mol 286.32 g/mol

Structure
Shorter, more rigid ethylene

glycol chain

Longer, more flexible

triethylene glycol chain

Viscosity Generally higher
Lower, often used as a diluent

monomer[1]

Crosslinking Efficiency: A Quantitative Comparison
The efficiency of a crosslinker is a multifaceted parameter encompassing the rate and extent of

polymerization, and its effect on the mechanical and physical properties of the resulting

polymer.

Degree of Conversion
The degree of conversion (DC) is a critical measure of polymerization efficiency, quantifying the

percentage of monomer double bonds that have reacted to form the polymer network. A higher

DC generally leads to improved mechanical properties and reduced residual monomer elution.

Experimental data indicates that TEGDMA consistently exhibits a higher degree of conversion

compared to other dimethacrylates, including BisGMA, BisEMA, and UDMA. In one study, the

homopolymer of TEGDMA reached a DC of 74.0% after 10 minutes and 82.5% after 24 hours.

Furthermore, calorimetric studies have shown that TEGDMA can exhibit a maximum reaction

rate more than twice that of EGDMA, suggesting a more rapid polymerization process.[2] The

greater flexibility of the TEGDMA molecule is thought to contribute to its enhanced reactivity

and higher ultimate conversion.

The amount of unreacted monomer that can be eluted from a polymer is inversely correlated

with the degree of conversion. Studies have shown a significant inverse correlation between

the DC and the amount of eluted EGDMA and TEGDMA.

Mechanical Properties
The choice of crosslinker significantly influences the mechanical properties of the final polymer,

such as flexural strength and surface hardness. The following tables summarize comparative
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data for poly(methyl methacrylate) (PMMA) resins crosslinked with varying concentrations of

EGDMA and TEGDMA.

Table 1: Flexural Strength of PMMA Crosslinked with EGDMA vs. TEGDMA

Crosslinker Concentration
(% v/v)

EGDMA (MPa) TEGDMA (MPa)

5% 105.3 ± 8.7 108.1 ± 10.2

10% 110.2 ± 9.5 112.5 ± 11.3

15% 101.7 ± 7.9 106.4 ± 9.8

20% 88.5 ± 7.3 95.6 ± 8.1

Data adapted from a study on the effects of cross-linking agents on the mechanical properties

of PMMA resin.[3][4]

Table 2: Surface Hardness (Vickers Hardness Number) of PMMA Crosslinked with EGDMA vs.

TEGDMA

Crosslinker Concentration
(% v/v)

EGDMA (VHN) TEGDMA (VHN)

5% 16.8 ± 1.2 17.1 ± 1.3

10% 17.2 ± 1.1 17.5 ± 1.4

15% 16.5 ± 1.0 16.9 ± 1.2

20% 15.8 ± 0.9 17.9 ± 1.1

Data adapted from a study on the effects of cross-linking agents on the mechanical properties

of PMMA resin.[3][4]

These data suggest that at similar concentrations, TEGDMA tends to impart slightly higher

flexural strength and surface hardness to PMMA resins compared to EGDMA, particularly at

higher concentrations.
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Swelling Behavior
The swelling behavior of a hydrogel is intrinsically linked to its crosslink density and the nature

of the crosslinker. While direct side-by-side quantitative data for EGDMA and TEGDMA

crosslinked hydrogels under identical conditions is limited in the reviewed literature, the

fundamental principles of polymer network theory provide a strong basis for comparison.

The longer, more flexible triethylene glycol chain of TEGDMA creates a looser polymer network

with a larger average mesh size compared to the shorter, more rigid EGDMA at the same molar

concentration. This larger mesh size allows for greater water uptake, resulting in a higher

equilibrium swelling ratio. Conversely, increasing the concentration of a crosslinker like EGDMA

leads to a decrease in the swelling ratio due to the formation of a more tightly crosslinked

network.

Experimental Protocols
Determination of Degree of Conversion (DC) by FTIR
Spectroscopy
This protocol outlines the general procedure for measuring the degree of conversion of

methacrylate-based polymers using Fourier Transform Infrared (FTIR) spectroscopy.

Sample Preparation Polymerization Data Analysis

Prepare monomer mixture
(with photoinitiator)

Place a drop of mixture between
two transparent salt plates (e.g., KBr) Record uncured FTIR spectrum Cure the sample with a

light source for a defined time Record cured FTIR spectrum Measure absorbance of aliphatic C=C peak (~1638 cm⁻¹)
and aromatic C=C peak (~1608 cm⁻¹, internal standard)

Calculate Degree of Conversion (DC) using the formula:
DC (%) = [1 - (R_cured / R_uncured)] x 100

Click to download full resolution via product page

Experimental workflow for determining the Degree of Conversion (DC).

Methodology:

Sample Preparation: A small amount of the uncured monomer mixture (containing a

photoinitiator) is placed between two transparent salt plates (e.g., KBr or NaCl).
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Initial Spectrum: An initial FTIR spectrum of the uncured sample is recorded.

Polymerization: The sample is then irradiated with a light source for a specified time to

initiate polymerization.

Final Spectrum: After curing, a final FTIR spectrum of the polymerized sample is recorded.

Data Analysis: The degree of conversion is calculated by monitoring the decrease in the

absorbance of the aliphatic carbon-carbon double bond (C=C) peak, typically around 1638

cm⁻¹. An internal standard, such as the aromatic C=C peak around 1608 cm⁻¹, which does

not participate in the polymerization reaction, is used for normalization. The ratio of the

aliphatic to the aromatic peak heights is calculated for both the cured and uncured states.

The DC is then determined using the following formula:

DC (%) = [1 - (Ratiocured / Ratiouncured)] x 100

Swelling Studies of Hydrogels
This protocol describes a typical method for evaluating the swelling behavior of hydrogels.

Hydrogel Preparation Swelling Measurement Data Analysis

Synthesize hydrogel samples
of known dimensions

Dry the hydrogels to a constant weight
(W_dry)

Immerse the dried hydrogels in a
swelling medium (e.g., deionized water) Incubate at a constant temperature Periodically remove hydrogels, blot dry,

and weigh (W_swollen) until equilibrium is reached
Calculate the Swelling Ratio (SR) using the formula:

SR = (W_swollen - W_dry) / W_dry

Click to download full resolution via product page

Experimental workflow for hydrogel swelling studies.

Methodology:

Sample Preparation: The hydrogel samples are prepared and thoroughly dried in a vacuum

oven until a constant weight is achieved. This weight is recorded as the dry weight (Wdry).

Swelling: The dried hydrogels are immersed in a swelling medium (e.g., deionized water,

phosphate-buffered saline) at a constant temperature.
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Equilibrium Measurement: At regular intervals, the hydrogels are removed from the medium,

the excess surface water is gently blotted away with filter paper, and the weight is recorded

as the swollen weight (Wswollen). This process is repeated until the swollen weight becomes

constant, indicating that equilibrium swelling has been reached.

Calculation: The equilibrium swelling ratio (SR) is calculated using the following formula:

SR = (Wswollen - Wdry) / Wdry

Conclusion
The choice between EGDMA and TEGDMA as a crosslinking agent will depend on the desired

properties of the final polymer network.

TEGDMA is generally favored when a higher degree of conversion and greater flexibility are

desired. Its lower viscosity also makes it a useful reactive diluent. The longer ethylene glycol

chain contributes to a looser network, which can be advantageous for applications requiring

higher swelling ratios, such as in certain drug delivery systems. Experimental data suggests

that TEGDMA can also impart slightly improved mechanical properties in some systems.

EGDMA, with its shorter and more rigid structure, forms a more tightly crosslinked network.

This results in a lower swelling ratio and can be beneficial for applications where dimensional

stability and lower water uptake are critical.

For researchers and developers, a thorough understanding of these differences is crucial for

designing polymers with tailored properties for specific applications. It is recommended to

perform optimization studies with varying concentrations of the chosen crosslinker to achieve

the desired performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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